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Introduction
Ammonium pentasulfide, (NH₄)₂S₅, is an inorganic compound belonging to the family of

ammonium polysulfides. While it exists as a yellow to orange-yellow crystalline solid under

anhydrous conditions, it is most commonly encountered and utilized in the laboratory as an

aqueous solution.[1] These solutions are known for their distinct odor of ammonia and

hydrogen sulfide. This guide provides an in-depth overview of the physical and chemical

properties of ammonium pentasulfide, detailed experimental protocols for its synthesis and

handling, and a discussion of its applications in a laboratory setting, with a focus on its

relevance to chemical synthesis and potential, though not yet fully explored, roles in fields

related to drug discovery.

Physical and Chemical Properties
Ammonium pentasulfide is a reactive and unstable compound, particularly in the presence of

air and moisture.[1][2] Its properties are often influenced by the equilibrium between various

polysulfide anions (Sₓ²⁻) in solution. The key physical and chemical data for ammonium

pentasulfide are summarized in the tables below.

Physical Properties
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Property Value References

Chemical Formula (NH₄)₂S₅ [2][3]

Molar Mass 196.40 g/mol [1]

Appearance
Yellow to orange-yellow

prismatic crystals
[1]

Density 1.6 g/cm³ [2]

Melting Point

95 °C (in a sealed tube,

becomes a red liquid); 115 °C

(decomposes)

[1]

Solubility

Soluble in water (with

decomposition), ethanol, and

ammonia. Insoluble in ether

and carbon disulfide.

[1]

Chemical Identity
Identifier Value References

IUPAC Name Diammonium pentasulfide [2]

CAS Number 12135-77-2 [2]

Experimental Protocols
Synthesis of Ammonium Pentasulfide
A common laboratory-scale synthesis of ammonium pentasulfide involves the reaction of

ammonium sulfide solution with elemental sulfur.[1]

Materials:

Concentrated ammonia solution (28%)

Hydrogen sulfide gas
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Finely powdered sulfur

Ethanol (95%)

Diethyl ether

Ice bath

Reaction flask with a gas inlet tube and stirrer

Filtration apparatus

Procedure:

In a fume hood, cool 25 mL of concentrated ammonia solution in an ice bath.

Bubble hydrogen sulfide gas through the cold ammonia solution until it is saturated.

To the resulting ammonium sulfide solution, add an additional 25 mL of concentrated

ammonia.

Gently warm the solution to approximately 35-40 °C.

Gradually add 25 g of finely powdered sulfur to the warm solution while stirring continuously.

Continue stirring until no more sulfur dissolves.

Filter the warm, yellow solution to remove any unreacted sulfur.

Slowly add the filtrate to 60 mL of 95% ethanol with stirring.

Crystals of ammonium pentasulfide will precipitate.

Cool the mixture in an ice bath to maximize crystallization.

Collect the crystals by vacuum filtration.

Wash the crystals with cold ethanol, followed by a wash with diethyl ether to facilitate drying.
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Dry the product in a desiccator over a suitable drying agent.

Logical Relationship for Ammonium Pentasulfide Synthesis
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Reactants

Intermediate

Product

Ammonia (aq)

Ammonium Sulfide Solution

+ H₂S

Hydrogen Sulfide (g) Sulfur (s)

Ammonium Pentasulfide

+ Sulfur
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12335741#physical-and-chemical-properties-of-
ammonium-pentasulfide-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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